Cas no 36476-29-6 (4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-galactopyranoside)

4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-galactopyranoside Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-[[2-(acetylamino)-2-deoxy-b-D-galactopyranosyl]oxy]-4-methyl-
• 4-Methylumbelliferyl-N-Acetyl-Beta-D-Galactosaminide Hydrate
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-beta-D-galactopyranoside
• 4-Methylumbelliferyl
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-galactopyranoside
• 4-METHYLUMBELLIFERYL 2-ACETAMIDO-2-DEOXY-Β-D-GALACTOPYRANOSIDE,WHITE SOLID
• -<small>D<
• 4-methylumbelliferyl lactoside
• 4-Methylumbelliferyl-2-acetamido-2-deoxy-beta-D-galactopyranoside
• A-D-lactopyranoside
• A-D-lactoside
• 4-Methylumbelliferyl N-Acetyl-β-D-galactosaminide
• 4-Methylumbelliferyl 2-acetamido-2-deoxy-b-D-galactopyranoside
• AC-33224
• 4-Methylumbelliferyl N-acetyl-beta-D-galactosaminide
• AMY41691
• N-((2S,3R,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-methyl-2-oxo-2H-chromen-7-yloxy)tetrahydro-2H-pyran-3-yl)acetamide
• MFCD00067658
• AS-11170
• 4-METHYLUMBELLIFERYL-N-ACETYL-beta-D-GALACTOSAMINIDE
• 36476-29-6
• 4-Methylumbelliferyl-N-acetyl-beta-D-galactosaminide, 4-Methylumbelliferyl 2-acetamido-2-deoxy-beta-D-Galactopyranoside
• 4-Methylumbelliferyl N-acetyl- beta -D-galactosaminide
• DTXSID001235472
• GalNAc1-b-4MU
• AKOS026674413
• SCHEMBL2186801
• N-((2S,3R,4R,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-((4-methyl-2-oxo-2H-chromen-7-yl)oxy)tetrahydro-2H-pyran-3-yl)acetamide
• NS00089289
• T72367
• 4-Methylumbelliferyl beta-D-Acetylgalactosaminide; 4-Methylumbelliferyl N-Acetyl-beta-D-galactosaminide; GalNAc1-b-4MU
• QCTHLCFVVACBSA-SOVHRIKKSA-N
• 4-Methylumbelliferyl N-acetyl-I(2)-D-galactosaminide
• +Expand

• MDL： MFCD00067658
• InChIKey： QCTHLCFVVACBSA-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H21NO8/c1-8-5-14(22)26-12-6-10(3-4-11(8)12)25-18-15(19-9(2)21)17(24)16(23)13(7-20)27-18/h3-6,13,15-18,20,23-24H,7H2,1-2H3,(H,19,21)/t13-,15-,16+,17-,18-/m1/s1
• SMILES： CC1=CC(OC2=C1C=CC(O[C@H]3[C@H](NC(C)=O)[C@@H](O)[C@@H](O)[C@H](O3)CO)=C2)=O

Computed Properties

• Exact Mass: 379.12700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 379.127
• Heavy Atom Count: 27
• Complexity: 608
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 135A^2

Experimental Properties

• LogP: -0.18520
• PSA: 138.46000
• Refractive Index: 1.632
• Boiling Point: 732.2 °C at 760 mmHg
• Melting Point: 226-226.5 ºC (ethanol water )
• Flash Point: 396.6 °C
• Solubility: Slightly soluble (6.8 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• λmax: 317(H2O)(lit.)
• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),